(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine

Specification

• Molecular Formula: C8H7BrClNO
• Molecular Weight: 248.50 g/mol
• IUPAC Name: (3S)-5-bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
• Standard InChI: InChI=1S/C8H7BrClNO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2/t7-/m1/s1
• Standard InChI Key: AZRSAUCDYTWXQC-SSDOTTSWSA-N
• Isomeric SMILES: C1[C@H](C2=C(O1)C(=CC(=C2)Br)Cl)N
• Canonical SMILES: C1C(C2=C(O1)C(=CC(=C2)Br)Cl)N

Introduction

(3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine is a complex organic compound featuring a benzofuran core with bromine and chlorine substituents. Its molecular formula is C8H7BrClNO, and it has a molecular weight of approximately 248.50 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities and unique structural characteristics.

Synthesis and Preparation

The synthesis of (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine typically involves multi-step organic reactions. Common reagents include halogenating agents, reducing agents like sodium borohydride, and oxidizing agents such as potassium permanganate. Controlled temperatures and pressures are crucial to optimize yield and selectivity.

Biological Activities and Applications

Research on (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine focuses on its interactions with biological targets. The compound's mechanism of action involves binding to specific receptors or enzymes, modulating their activity. Detailed studies are required to elucidate the precise pathways involved in its biological effects.

Related Compounds

Several compounds share structural similarities with (3S)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine. These include:

Compound Name	Structural Differences	Biological Activity
(3S)-5-Bromo-7-fluoro-2,3-dihydro-1-benzofuran-3-amine	Contains fluorine instead of chlorine	Different binding affinities
5-Bromo-7-chloro-2,3-dihydro-1-benzofuran	Lacks the amine group	Limited biological activity
(3R)-5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine	Different stereocenter configuration	Potential differences in biological activity